Cas no 1179076-81-3 (N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide)

N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide Chemical and Physical Properties
Names and Identifiers
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- N-Ethyl-N-{3-[(propan-2-yl)amino]propyl}methanesulfonamide
- n-Ethyl-N-(3-(isopropylamino)propyl)methanesulfonamide
- Methanesulfonamide, N-ethyl-N-[3-[(1-methylethyl)amino]propyl]-
- N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide
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- Inchi: 1S/C9H22N2O2S/c1-5-11(14(4,12)13)8-6-7-10-9(2)3/h9-10H,5-8H2,1-4H3
- InChI Key: CZDIPIBXEJDNEU-UHFFFAOYSA-N
- SMILES: S(C)(N(CC)CCCNC(C)C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 232
- XLogP3: 0.6
- Topological Polar Surface Area: 57.8
N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-167563-0.1g |
N-ethyl-N-{3-[(propan-2-yl)amino]propyl}methanesulfonamide |
1179076-81-3 | 0.1g |
$553.0 | 2023-09-20 | ||
Enamine | EN300-167563-0.05g |
N-ethyl-N-{3-[(propan-2-yl)amino]propyl}methanesulfonamide |
1179076-81-3 | 0.05g |
$528.0 | 2023-09-20 | ||
Enamine | EN300-167563-1.0g |
N-ethyl-N-{3-[(propan-2-yl)amino]propyl}methanesulfonamide |
1179076-81-3 | 1g |
$728.0 | 2023-05-26 | ||
Enamine | EN300-167563-5g |
N-ethyl-N-{3-[(propan-2-yl)amino]propyl}methanesulfonamide |
1179076-81-3 | 5g |
$1821.0 | 2023-09-20 | ||
Enamine | EN300-167563-10g |
N-ethyl-N-{3-[(propan-2-yl)amino]propyl}methanesulfonamide |
1179076-81-3 | 10g |
$2701.0 | 2023-09-20 | ||
Enamine | EN300-167563-1g |
N-ethyl-N-{3-[(propan-2-yl)amino]propyl}methanesulfonamide |
1179076-81-3 | 1g |
$628.0 | 2023-09-20 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1374408-500mg |
n-Ethyl-N-(3-(isopropylamino)propyl)methanesulfonamide |
1179076-81-3 | 95% | 500mg |
¥18867.00 | 2024-08-09 | |
Enamine | EN300-167563-0.25g |
N-ethyl-N-{3-[(propan-2-yl)amino]propyl}methanesulfonamide |
1179076-81-3 | 0.25g |
$579.0 | 2023-09-20 | ||
Enamine | EN300-167563-0.5g |
N-ethyl-N-{3-[(propan-2-yl)amino]propyl}methanesulfonamide |
1179076-81-3 | 0.5g |
$603.0 | 2023-09-20 | ||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01002017-5g |
N-Ethyl-N-{3-[(propan-2-yl)amino]propyl}methanesulfonamide |
1179076-81-3 | 95% | 5g |
¥9352.0 | 2023-04-05 |
N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide Related Literature
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Jinhong Gao,Zhuoru Li,Ouyang Zhang,Chuanliu Wu,Yibing Zhao Analyst, 2017,142, 1084-1090
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Stefania F. Musolino,Zhipeng Pei,Liting Bi,Gino A. DiLabio,Jeremy E. Wulff Chem. Sci., 2021,12, 12138-12148
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D. Raju,Urmil J. Mehta,C. V. Ramana,B. L. V. Prasad New J. Chem., 2013,37, 3716-3720
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James K. Harper,David M. Grant Phys. Chem. Chem. Phys., 2007,9, 6083-6097
Additional information on N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide
Comprehensive Analysis of N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide (CAS No. 1179076-81-3): Properties, Applications, and Industry Insights
In the realm of specialty chemicals, N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide (CAS No. 1179076-81-3) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, often abbreviated for convenience in industrial settings, belongs to the sulfonamide class, which is widely recognized for its role in pharmaceuticals, agrochemicals, and material science. The methanesulfonamide moiety, combined with the ethyl and isopropyl functional groups, imparts distinct chemical properties that make it valuable for researchers and manufacturers alike.
One of the most frequently searched questions about this compound revolves around its synthesis pathway and reactivity. The presence of both amine and sulfonamide groups allows for diverse chemical modifications, enabling its use as an intermediate in drug discovery. Recent studies highlight its potential in kinase inhibitor development, a hot topic in oncology research. Additionally, its solubility profile and thermal stability are often queried by formulators seeking to optimize performance in high-temperature applications.
The CAS No. 1179076-81-3 is particularly notable for its bioavailability-enhancing properties, a feature increasingly demanded in modern pharmaceutical formulations. Industry forums frequently discuss its role in improving drug delivery systems, especially for poorly soluble active ingredients. This aligns with the growing trend of green chemistry, as researchers explore ways to reduce organic solvent usage during synthesis. Environmental considerations have also led to inquiries about its biodegradability and ecotoxicological profile, reflecting the market's shift toward sustainable chemicals.
From a commercial perspective, suppliers of N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide emphasize its high purity grades (≥98%) for research purposes. Analytical techniques like HPLC and NMR are routinely employed to verify its structural integrity, addressing quality concerns raised by procurement specialists. The compound's storage conditions (typically 2-8°C under inert atmosphere) and shelf life are other practical aspects frequently searched in technical databases.
Emerging applications in electronic materials have further expanded interest in this sulfonamide derivative. Its potential as a dielectric layer modifier in flexible electronics resonates with advancements in wearable technology. Patent analyses reveal innovative uses in photoactive polymers, coinciding with the surge in renewable energy research. Such interdisciplinary relevance makes CAS No. 1179076-81-3 a recurring subject in scientific literature and patent filings.
Safety data sheets (SDS) for this compound consistently highlight its low acute toxicity profile, a critical factor for occupational health compliance. However, proper personal protective equipment (PPE) including gloves and goggles remains recommended during handling—a precautionary measure aligned with global laboratory safety standards. These operational details are commonly sought after by EHS (Environment, Health, and Safety) professionals.
Market analysts observe growing demand for N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide across Asia-Pacific research hubs, particularly in contract research organizations (CROs) specializing in medicinal chemistry. The compound's cost-effectiveness compared to analogous structures contributes to its procurement popularity. Supply chain stakeholders frequently inquire about bulk manufacturing capabilities and regulatory documentation support, reflecting the chemical industry's emphasis on compliance transparency.
In academic circles, the compound's crystallographic data and conformational analysis have become subjects of computational chemistry studies. Molecular modeling approaches using DFT calculations help predict its behavior in complex systems—an area gaining traction in AI-assisted drug design. These cutting-edge applications position CAS No. 1179076-81-3 at the intersection of traditional chemistry and digital innovation.
Quality control protocols for this sulfonamide derivative typically specify residual solvent limits and heavy metal content thresholds, addressing purity concerns in sensitive applications. Analytical method development for its quantification—often involving UPLC-MS—features prominently in method validation discussions. Such technical specifications are crucial for meeting pharmacopeial standards when used in regulated industries.
The future trajectory of N-ethyl-N-{3-(propan-2-yl)aminopropyl}methanesulfonamide appears closely tied to advancements in targeted therapeutics and smart materials. Its molecular architecture offers ample opportunities for structure-activity relationship (SAR) studies, particularly in modulating enzyme inhibition profiles. As the scientific community continues to explore its potential, this compound remains a compelling subject for both industrial applications and fundamental research.
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